Cas no 4349-43-3 (5-Formyltetrahydropteroic Acid)

5-Formyltetrahydropteroic Acid is a key intermediate in the biosynthesis of folate derivatives, playing a critical role in one-carbon transfer reactions essential for nucleotide synthesis and methylation processes. This compound is structurally significant as a precursor to tetrahydrofolate cofactors, which are vital in cellular metabolism. Its high purity and stability make it suitable for research applications in enzymology, metabolic studies, and pharmaceutical development. The compound's well-defined chemical properties facilitate precise experimental reproducibility, particularly in investigations of folate-dependent pathways. Its utility extends to biochemical assays where controlled modulation of folate metabolism is required, offering researchers a reliable tool for mechanistic studies.
5-Formyltetrahydropteroic Acid structure
4349-43-3 structure
Product Name:5-Formyltetrahydropteroic Acid
CAS No:4349-43-3
MF:C15H16N6O4
MW:344.325342178345
CID:1059487
Update Time:2025-11-02

5-Formyltetrahydropteroic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-Formyl-5,6,7,8-tetrahydropteroic Acid
    • 5-Formyl-5,6,7,8-tetrahydropteroic Acid Hydrochloride Salt
    • 5-Formyltetrahydropteroic Acid
    • Inchi: 1S/C15H16N6O4/c16-15-19-12-11(13(23)20-15)21(7-22)10(6-18-12)5-17-9-3-1-8(2-4-9)14(24)25/h1-4,7,10,17H,5-6H2,(H,24,25)(H4,16,18,19,20,23)
    • InChI Key: CQQLECJFFZOOBZ-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=C(N)N1)NCC(CNC1C=CC(C(=O)O)=CC=1)N2C=O

5-Formyltetrahydropteroic Acid Pricemore >>

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Additional information on 5-Formyltetrahydropteroic Acid

5-Formyltetrahydropteroic Acid (CAS No. 4349-43-3): A Comprehensive Overview

5-Formyltetrahydropteroic Acid (CAS No. 4349-43-3) is a vital intermediate in the biosynthesis of folate derivatives, playing a crucial role in cellular metabolism. This compound, often abbreviated as 5-FTHF, is a key player in one-carbon transfer reactions, which are essential for DNA synthesis, repair, and methylation processes. Its significance in biochemical pathways has made it a subject of interest in both academic research and industrial applications.

The chemical structure of 5-Formyltetrahydropteroic Acid features a pteridine ring system coupled with a formyl group at the 5-position, which is critical for its biological activity. This structure allows it to participate in the folate cycle, a metabolic pathway that is fundamental to cell proliferation and growth. Researchers have extensively studied 5-FTHF due to its potential implications in addressing folate deficiency-related disorders and its role in enzyme cofactor functions.

In recent years, the demand for 5-Formyltetrahydropteroic Acid has surged, particularly in the pharmaceutical and nutraceutical industries. This compound is often used in the synthesis of folic acid derivatives, which are essential for prenatal health and the prevention of neural tube defects. Additionally, its role in methylation processes has garnered attention in epigenetics research, where scientists explore how environmental factors influence gene expression.

One of the most frequently asked questions about 5-Formyltetrahydropteroic Acid is its stability under various conditions. Studies have shown that this compound is relatively stable in neutral pH environments but may degrade under extreme acidic or alkaline conditions. This property is crucial for its storage and handling in laboratory and industrial settings. Another common query revolves around its solubility, with 5-FTHF being soluble in water and polar solvents, making it suitable for aqueous-based formulations.

The market for 5-Formyltetrahydropteroic Acid is expected to grow significantly, driven by advancements in biotechnology and increasing awareness of its health benefits. Companies specializing in fine chemicals and biochemical reagents are investing in scalable synthesis methods to meet the rising demand. Furthermore, the integration of green chemistry principles in its production is a trending topic, as industries strive to reduce environmental impact while maintaining high purity standards.

From a research perspective, 5-Formyltetrahydropteroic Acid is often compared to other folate intermediates, such as tetrahydrofolic acid (THF) and 10-formyltetrahydrofolate. These comparisons highlight the unique role of 5-FTHF in specific biochemical reactions, particularly those involving formyl group transfers. Its ability to act as a one-carbon donor makes it indispensable in pathways like purine and thymidylate synthesis.

In conclusion, 5-Formyltetrahydropteroic Acid (CAS No. 4349-43-3) is a compound of immense biochemical and commercial importance. Its applications span from pharmaceuticals to nutritional supplements, and its role in metabolic pathways continues to be a focal point of scientific inquiry. As research progresses, the potential uses of 5-FTHF are likely to expand, further solidifying its position in both academic and industrial spheres.

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